![molecular formula C6H11Cl B108983 5-Chlorohex-1-ene CAS No. 927-54-8](/img/structure/B108983.png)
5-Chlorohex-1-ene
Overview
Description
5-Chlorohex-1-ene, also known as 5-chlorohexene, is a chemical compound composed of one carbon atom, two hydrogen atoms, and one chlorine atom. It is a colorless liquid with a sweet, pungent odor and a boiling point of 80.5°C. This compound is used in the synthesis of various organic compounds, including pharmaceuticals, dyes, and fragrances, and is also used in the production of polymers.
Scientific Research Applications
Synthesis and Chemical Reactions
5-Chlorohex-1-ene has been used in various synthesis and chemical reaction studies. For instance, it was involved in the preparation of mixed cis- and trans-ω-chloro-dienes through reactions with chloromethylenetriphenylphosphorane, followed by dehydrohalogenation (Dawson et al., 1971). In another study, it was used in the cycloisomerization of 1,5-enynes to cyclohexadienes, catalyzed by gold and platinum, demonstrating its role in forming highly functionalized cyclohexadienes (Sun et al., 2006).
Catalysis and Rearrangements
This compound has been instrumental in studying various catalytic processes and molecular rearrangements. The Beckman rearrangement of cyclohexanone-oxime on HNaY zeolites, for example, involved the study of reaction products such as e-caprolactam and 5-cyanopent-1-ene, highlighting the compound's role in understanding reaction mechanisms and catalyst decay (Aucejo et al., 1986). Additionally, its use in the Diels-Alder reaction of 2-chloro-2-nitrosopropane with 1,3-cyclohexadiene was crucial for the synthesis of complex bicyclic structures and understanding NMR characteristics (Kesler, 1980).
Mechanistic Investigations
In mechanistic chemistry, this compound has been used to investigate the mechanisms of various reactions. For instance, it was involved in studying the ene reactions of carbonyl enophiles and understanding hydrogen-deuterium isotope effects, which are critical for elucidating reaction pathways (Song & Beak, 1990). Its role in intramolecular carbolithiation, promoted by a DTBB-catalyzed chlorine-lithium exchange, was also notable in exploring reaction mechanisms and product formation (Yus et al., 2003).
Material Science and Physical Chemistry
In the field of material science and physical chemistry, this compound's derivatives have been synthesized and characterized, contributing to the understanding of crystal structures, thermal, mechanical, and dielectrical properties (Shamsuzzaman et al., 2017). Its involvement in the synthesis of complex molecules like dienophilic ene-triketones demonstrates its versatility in creating densely functionalized building blocks (Eddy et al., 2012).
Environmental and Applied Chemistry
Research involving this compound also extends to environmental and applied chemistry. For example, its derivatives have been studied as corrosion inhibitors for mild steel in acidic environments, providing insights into the mechanisms of corrosion inhibition and the development of effective protective strategies (Verma et al., 2015).
properties
IUPAC Name |
5-chlorohex-1-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11Cl/c1-3-4-5-6(2)7/h3,6H,1,4-5H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPCQFYOMEFDDOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC=C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00559826 | |
Record name | 5-Chlorohex-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00559826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
927-54-8 | |
Record name | 5-Chlorohex-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00559826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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